Cas no 31588-79-1 (8-(trifluoromethyl)quinoline-3-carboxylic acid)

• Product Name: 8-(trifluoromethyl)quinoline-3-carboxylic acid
• CAS No: 31588-79-1
• MF: C₁₁H₆F₃NO₂
• MW: 241.166053295135
• MDL: MFCD11557213
• CID: 1016158
• PubChem ID: 14672832
• Update Time: 2025-04-20

8-(trifluoromethyl)quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-(trifluoromethyl)quinoline-3-carboxylic acid
• SFGJRDPCPWCNMJ-UHFFFAOYSA-N
• MFCD11557213
• CS-0197143
• AKOS023554331
• DTXSID10562886
• 31588-79-1
• DB-229664
• CHEMBL3228138
• AMY26446
• A849935
• AS-41968
• 8-(TRIFLUOROMETHYL)QUINOLINE-3-CARBOXYLICACID
• SB72069

• MDL： MFCD11557213
• Inchi： 1S/C11H6F3NO2/c12-11(13,14)8-3-1-2-6-4-7(10(16)17)5-15-9(6)8/h1-5H,(H,16,17)
• InChI Key： SFGJRDPCPWCNMJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=CC(C(=O)O)=CN=C21)(F)F

Computed Properties

• Exact Mass: 241.03506292g/mol
• Monoisotopic Mass: 241.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 302.6±11.0 °C at 760 mmHg
• Flash Point: 169.3±4.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

8-(trifluoromethyl)quinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)